Cas no 1805452-54-3 (4-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-3-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-3-carboxaldehyde
• CAS No: 1805452-54-3
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4888437
• Update Time: 2025-07-16

4-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-3-carboxaldehyde

• Inchi： 1S/C8H7F2NO3/c1-14-6-2-4(7(9)10)5(3-12)8(13)11-6/h2-3,7H,1H3,(H,11,13)
• InChI Key： CJZPPNVRXJUVLZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(NC(C=1C=O)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 0.2
• Topological Polar Surface Area: 55.4

Additional information on 4-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-3-carboxaldehyde

Exploring the Properties and Applications of 4-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-3-carboxaldehyde (CAS No. 1805452-54-3)

In the realm of organic chemistry and pharmaceutical research, 4-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-3-carboxaldehyde (CAS No. 1805452-54-3) has emerged as a compound of significant interest. This pyridine derivative is characterized by its unique molecular structure, which combines a difluoromethyl group, a hydroxy group, and a methoxy group on a pyridine ring, along with a carboxaldehyde functional group. Such structural features make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

The growing demand for fluorinated compounds in medicinal chemistry has placed 4-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-3-carboxaldehyde in the spotlight. Fluorine atoms are known to enhance the bioavailability and metabolic stability of drug candidates, making this compound a valuable building block for researchers. Its difluoromethyl group is particularly noteworthy, as it can mimic the behavior of other functional groups while offering improved lipophilicity and binding affinity in target interactions.

One of the most frequently asked questions about this compound revolves around its synthetic applications. Researchers are keen to understand how 4-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-3-carboxaldehyde can be utilized in the creation of heterocyclic compounds, which are foundational in drug discovery. Its carboxaldehyde group serves as a reactive site for condensation reactions, enabling the formation of Schiff bases or other derivatives that are pivotal in designing enzyme inhibitors or receptor modulators.

Another area of interest is the compound's potential role in sustainable chemistry. With the increasing focus on green synthesis and eco-friendly methodologies, scientists are exploring how 4-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-3-carboxaldehyde can be incorporated into catalytic processes that minimize waste and reduce energy consumption. This aligns with the broader trend of developing environmentally benign chemical solutions without compromising efficiency.

From a commercial perspective, the compound's CAS No. 1805452-54-3 is often searched in conjunction with terms like high-purity intermediates and custom synthesis. Suppliers and manufacturers highlight its use in preclinical research and API development, catering to the needs of biotech startups and large pharmaceutical companies alike. The ability to scale up its production while maintaining quality control is a critical factor for its adoption in industrial applications.

In summary, 4-(Difluoromethyl)-2-hydroxy-6-methoxypyridine-3-carboxaldehyde represents a fascinating intersection of chemical innovation and practical utility. Its structural complexity and functional diversity make it a cornerstone in modern organic synthesis, while its alignment with trends like fluorine chemistry and sustainability ensures its relevance in future scientific advancements. As research continues to uncover new applications, this compound is poised to play an even greater role in shaping the next generation of therapeutic agents and specialty chemicals.